Cas no 885518-12-7 (4-methoxy-1H-indol-6-amine)

• Product Name: 4-methoxy-1H-indol-6-amine
• CAS No: 885518-12-7
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD07781278
• CID: 840699
• PubChem ID: 24727996
• Update Time: 2025-11-01

4-methoxy-1H-indol-6-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-6-amino indole
• 4-METHOXY-1H-INDOL-6-AMINE
• 4-Methoxy-1H-indol-6-ylamine
• DTXSID70646090
• CS-0322105
• 4-methoxy-6-aminoindole
• SB15264
• 885518-12-7
• FT-0766366
• MFCD07781278
• AKOS006284423
• AMY9674
• 4-methoxy-1H-indol-6-amine

• MDL： MFCD07781278
• Inchi： 1S/C9H10N2O/c1-12-9-5-6(10)4-8-7(9)2-3-11-8/h2-5,11H,10H2,1H3
• InChI Key： OMDJRLJKLOICLC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2=C1C=CN2)N

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 394.2±22.0 °C at 760 mmHg
• Flash Point: 192.2±22.3 °C
• PSA: 51.04000
• LogP: 2.33990
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-methoxy-1H-indol-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-methoxy-1H-indol-6-amine

Comprehensive Analysis of 4-Methoxy-1H-indol-6-amine (CAS No. 885518-12-7): Properties, Applications, and Industry Insights

The compound 4-Methoxy-1H-indol-6-amine (CAS No. 885518-12-7) is a specialized indole derivative gaining traction in pharmaceutical and biochemical research. With its unique molecular structure featuring a methoxy group at the 4-position and an amine group at the 6-position, this compound serves as a critical intermediate in synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and metabolic pathways, aligning with current trends in precision medicine and small-molecule therapeutics.

In the context of AI-driven drug design, 4-Methoxy-1H-indol-6-amine has emerged as a subject of computational modeling studies. Its scaffold versatility allows for modifications that enhance binding affinity to specific protein targets—a hot topic in cheminformatics forums and high-throughput screening discussions. The compound’s CAS No. 885518-12-7 is frequently queried in scientific databases, reflecting growing interest in structure-activity relationships (SAR) for indole-based compounds.

From a synthetic chemistry perspective, the methoxy-amine indole framework offers advantages in green chemistry applications. Recent publications highlight its role in catalysis and sustainable synthesis, addressing the industry’s push toward eco-friendly protocols. This aligns with frequent search queries like "biodegradable indole derivatives" and "non-toxic amine synthesis", indicating market demand for environmentally conscious solutions.

Analytical characterization of CAS 885518-12-7 reveals distinct UV-Vis absorption and H-NMR spectra patterns, making it a valuable reference standard in analytical chemistry. Laboratories specializing in HPLC method development often utilize this compound due to its predictable retention behavior, a topic frequently discussed in chromatography optimization studies.

The compound’s potential in nutraceutical research is another trending focus area. With rising consumer interest in plant-based bioactive compounds, 4-Methoxy-1H-indol-6-amine derivatives are being investigated for their possible antioxidant properties—addressing popular health queries about "natural indole benefits" and "amine-containing phytochemicals".

Industrial scale-up challenges for 885518-12-7 are actively debated in process chemistry circles. Optimization of yield purity ratios and cost-effective purification methods remain key technical hurdles, reflecting common search terms like "indole amine bulk synthesis" and "GMP-compliant indole production".

In material science, the compound’s electron-donating groups show promise for organic semiconductor applications. This connects to trending searches about "indole-based conductive materials" and "amine-functionalized polymers", particularly in flexible electronics research.

Regulatory aspects of 4-Methoxy-1H-indol-6-amine compliance with REACH and FDA guidelines for research compounds generate substantial documentation requests. This addresses frequent queries about "indole derivative safety profiles" and "analytical reference standards certification" in regulatory databases.

The compound’s crystal structure and polymorphism characteristics are subjects of ongoing X-ray diffraction studies, responding to academic interest in "indole packing motifs" and "hydrogen bonding networks"—topics that consistently appear in crystallography literature searches.

Future research directions for CAS No. 885518-12-7 may explore its structure-property relationships in bioimaging probes development, tapping into the expanding market for diagnostic contrast agents. This aligns with emerging search trends about "fluorescent indole markers" and "small-molecule tracers" in medical imaging.